Cas no 651021-66-8 (Isoxazole, 5-(3-bromophenyl)-3-(4-bromophenyl)-)

Isoxazole, 5-(3-bromophenyl)-3-(4-bromophenyl)- structure
651021-66-8 structure
Product Name:Isoxazole, 5-(3-bromophenyl)-3-(4-bromophenyl)-
CAS No:651021-66-8
MF:C15H9Br2NO
MW:379.046062231064
CID:407915
PubChem ID:11132643
Update Time:2025-04-19

Isoxazole, 5-(3-bromophenyl)-3-(4-bromophenyl)- Chemical and Physical Properties

Names and Identifiers

    • Isoxazole, 5-(3-bromophenyl)-3-(4-bromophenyl)-
    • 5-(3-bromophenyl)-3-(4-bromophenyl)-1,2-oxazole
    • 651021-66-8
    • 5-(3-Bromophenyl)-3-(4-bromophenyl)isoxazole
    • DTXSID00456402
    • Inchi: 1S/C15H9Br2NO/c16-12-6-4-10(5-7-12)14-9-15(19-18-14)11-2-1-3-13(17)8-11/h1-9H
    • InChI Key: WQLFSHRKZQZQSX-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(=C1)C1=CC(C2C=CC(=CC=2)Br)=NO1

Computed Properties

  • Exact Mass: 376.90507
  • Monoisotopic Mass: 376.90509g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 294
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.1
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • PSA: 26.03
Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd